BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Best practices for handling and storing Lu
AA39835

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lu AA39835-d3

Cat. No.: B12398737

Lu AA39835: A Technical Overview for
Researchers

FOR IMMEDIATE RELEASE

This technical support guide provides essential information for researchers, scientists, and drug
development professionals on the properties and characteristics of Lu AA39835, a metabolite
of the antidepressant vortioxetine.

FREQUENTLY ASKED QUESTIONS (FAQS)
What is Lu AA398357?

Lu AA39835 is a minor metabolite of the antidepressant drug vortioxetine.[1] It is also known by
its systematic name, 3-((2,4-dimethylphenyl)thio)-4-(1-piperazinyl)-phenol, and as vortioxetine
metabolite M8.[2]

What are the key properties of Lu AA39835?
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Property Value
Molecular Formula C18H22N20S
Molecular Weight 314.45 g/mol
Stereochemistry Achiral

(Data sourced from GSRS)[2]
What is the mechanism of action of Lu AA398357

Lu AA39835 is a pharmacologically active metabolite that inhibits the serotonin transporter
(SERT).[1] However, it is not expected to cross the blood-brain barrier, and therefore its
contribution to the overall pharmacological effect of vortioxetine is considered minimal.[1][3]

How is Lu AA39835 formed?

Lu AA39835 is one of several metabolites formed from the metabolism of vortioxetine.[1]
Vortioxetine undergoes extensive metabolism, primarily through oxidation by cytochrome P450
enzymes, followed by glucuronic acid conjugation.[4]

Experimental Considerations

While Lu AA39835 is not typically used as a standalone experimental compound,
understanding its properties is crucial for researchers studying the metabolism and
pharmacokinetics of vortioxetine. When analyzing samples from subjects treated with
vortioxetine, it is important to consider the presence of Lu AA39835 and other metabolites.

Vortioxetine Metabolism Pathway

The following diagram illustrates the metabolic pathway of vortioxetine, leading to the formation
of its major and minor metabolites, including Lu AA39835.
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Metabolic pathway of vortioxetine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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